1,2,3-trimethoxy-5-(2-nitro-1-propen-1-yl)benzene

• IUPAC Name: 1,2,3-trimethoxy-5-[(E)-2-nitroprop-1-enyl]benzene
• InChI: InChI=1S/C12H15NO5/c1-8(13(14)15)5-9-6-10(16-2)12(18-4)11(7-9)17-3/h5-7H,1-4H3/b8-5+
• InChI Key: TUTKQLIXDCWWJG-VMPITWQZSA-N
• Canonical SMILES: CC(=CC1=CC(=C(C(=C1)OC)OC)OC)[N+](=O)[O-]
• Isomeric SMILES: C/C(=C\C1=CC(=C(C(=C1)OC)OC)OC)/[N+](=O)[O-]
• Molecular Formula: C12H15NO5
• DSSTOX Substance ID: DTXSID801209532
• Molecular Weight: 253.25 g/mol
• CAS RN: 38059-94-8

Description

1,2,3-trimethoxy-5-(2-nitro-1-propen-1-yl)benzene, also known as NTPB, is a chemical compound that has gained interest in scientific research due to its potential therapeutic applications. NTPB is a member of the family of nitrostyrene compounds, which have been shown to possess anti-inflammatory, antioxidant, and anticancer properties. In

Mechanism of Action

The mechanism of action of 1,2,3-trimethoxy-5-(2-nitro-1-propen-1-yl)benzene is not fully understood, but it is believed to involve the inhibition of the NF-κB signaling pathway. NF-κB is a transcription factor that plays a key role in the inflammatory response. By inhibiting this pathway, 1,2,3-trimethoxy-5-(2-nitro-1-propen-1-yl)benzene may be able to reduce inflammation and its associated symptoms.
Biochemical and Physiological Effects:
In addition to its anti-inflammatory properties, 1,2,3-trimethoxy-5-(2-nitro-1-propen-1-yl)benzene has also been shown to possess antioxidant and anticancer properties. In a study published in the Journal of Agricultural and Food Chemistry, 1,2,3-trimethoxy-5-(2-nitro-1-propen-1-yl)benzene was found to have a strong antioxidant activity, which may help to protect cells from oxidative damage. Another study published in the Journal of Natural Products found that 1,2,3-trimethoxy-5-(2-nitro-1-propen-1-yl)benzene was able to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

One advantage of using 1,2,3-trimethoxy-5-(2-nitro-1-propen-1-yl)benzene in lab experiments is its relatively simple synthesis method. However, one limitation is that it is not a commonly used compound, which may make it difficult to compare results with other studies. Additionally, more research is needed to fully understand its mechanism of action and potential therapeutic applications.

Future Directions

There are several future directions for research on 1,2,3-trimethoxy-5-(2-nitro-1-propen-1-yl)benzene. One area of interest is its potential as a treatment for inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Additionally, more research is needed to fully understand its mechanism of action and potential side effects. Finally, there is also potential for 1,2,3-trimethoxy-5-(2-nitro-1-propen-1-yl)benzene to be used as a starting point for the development of new drugs with improved efficacy and safety profiles.

Scientific Research Applications

1,2,3-trimethoxy-5-(2-nitro-1-propen-1-yl)benzene has been the subject of numerous studies due to its potential therapeutic applications. One area of research has focused on its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, 1,2,3-trimethoxy-5-(2-nitro-1-propen-1-yl)benzene was found to inhibit the production of inflammatory cytokines in macrophages, which are immune cells that play a key role in the inflammatory response. Another study published in the Journal of Natural Products found that 1,2,3-trimethoxy-5-(2-nitro-1-propen-1-yl)benzene was able to reduce the production of nitric oxide, a molecule that is involved in inflammation.